molecular formula C21H23N3O2 B2739272 1-Benzhydryl-3-(3-(3-methylisoxazol-5-yl)propyl)urea CAS No. 2034384-96-6

1-Benzhydryl-3-(3-(3-methylisoxazol-5-yl)propyl)urea

Cat. No. B2739272
CAS RN: 2034384-96-6
M. Wt: 349.434
InChI Key: IPHJHNUIKWTEEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzhydryl-3-(3-(3-methylisoxazol-5-yl)propyl)urea, commonly known as BMIU, is a chemical compound belonging to the class of substituted ureas. Isoxazole, a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions, is an important family due to its wide spectrum of biological activities and therapeutic potential .


Synthesis Analysis

The synthesis of 1,3-disubstituted and 1,3,3-trisubstituted ureas was carried out by reacting 1-iso-cyanatomethyladamantane with 3,5-disubstituted isoxazoles . A highly regioselective method for the one-pot preparation of 3,5-disubstituted isoxazoles involves the reaction of terminal alkynes with n-BuLi and then aldehydes followed by the treatment with molecular iodine and subsequently with hydroxylamine .


Molecular Structure Analysis

Isoxazole constitutes an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions . The substitution of various groups on the isoxazole ring imparts different activity .


Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant . The literature survey revealed that the substitution of various groups on the isoxazole ring imparts different activity .

Scientific Research Applications

Antimicrobial Activity

Compounds similar to “1-Benzhydryl-3-(3-(3-methylisoxazol-5-yl)propyl)urea”, such as 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives, have been synthesized and evaluated for their antimicrobial activity. These compounds have shown significant efficacy against bacterial and fungal pathogens .

Inhibition of Cancer Cell Proliferation

1-benzhydryl-sulfonyl-piperazine derivatives, which share a similar structure to the compound , have been evaluated for their efficacy in inhibiting MDA-MB-231 breast cancer cell proliferation .

Anticonvulsant Properties

Another related compound, 1-benzhydryl-4-(3-(piperidin-4-yl)propyl)piperidine sulphonamide derivatives, was synthesized and found to meet the structural requirements essential for anticonvulsant properties .

Mechanism of Action

While specific information on the mechanism of action for 1-Benzhydryl-3-(3-(3-methylisoxazol-5-yl)propyl)urea is not available, it’s worth noting that isoxazole derivatives have been found to have a wide range of biological activities .

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research . This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs .

properties

IUPAC Name

1-benzhydryl-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N3O2/c1-16-15-19(26-24-16)13-8-14-22-21(25)23-20(17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-7,9-12,15,20H,8,13-14H2,1H3,(H2,22,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IPHJHNUIKWTEEG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=C1)CCCNC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Benzhydryl-3-(3-(3-methylisoxazol-5-yl)propyl)urea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.